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Compound of Interest

Compound Name: 2-Ethoxy-1-propanol

Cat. No.: B102468

Executive Summary: This document provides a comprehensive technical overview of 2-
Ethoxy-1-propanol (CAS No: 19089-47-5), a versatile organic solvent and chemical
intermediate. The guide is intended for researchers, scientists, and professionals in drug
development and related fields. It details the compound's chemical and physical properties,
outlines its primary synthesis routes with an exemplary experimental protocol, and explores its
applications, particularly within the pharmaceutical and chemical industries. Furthermore, this
guide includes a summary of its toxicological profile and safety information, presented in easily
digestible formats. Visual diagrams of the synthesis pathway and a general experimental
workflow are provided to enhance understanding.

Introduction

2-Ethoxy-1-propanol, systematically named 2-ethoxypropan-1-ol by IUPAC, is a primary
alcohol and a member of the propylene glycol ethers family.[1][2] It is a structural isomer of 1-
ethoxy-2-propanol. As a clear liquid with a characteristic ether-like scent, it possesses valuable
properties as a solvent and is miscible with water.[3] Its amphiphilic nature allows it to provide
good solvency for a wide array of substances, including resins, inks, and adhesives.[3] While
its primary applications are in the industrial manufacturing of coatings, lacquers, and cleaning
products, its utility as a chemical intermediate and extractant makes it a compound of interest
for pharmaceutical and agrochemical research and development.[4]

Chemical and Physical Properties
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The fundamental properties of 2-Ethoxy-1-propanol are summarized below. It is critical to
distinguish this compound (CAS: 19089-47-5) from its more commercially common isomer, 1-
ethoxy-2-propanol (CAS: 1569-02-4), as experimental data for the latter is more abundant.

Table 1: Chemical and Physical Properties of 2-Ethoxy-1-propanol

Property Value Source

IUPAC Name 2-ethoxypropan-1-ol [1]

Propylene glycol monoethyl
Synonyms [11[2][5]
ether, alpha; 2-ethoxypropanol

CAS Number 19089-47-5 [1][2]

Molecular Formula CsH1202 [1112]

Molecular Weight 104.15 g/mol [1]
Colorless liquid with a faint

Appearance _ [3]
special odor

Solubility Miscible with water [3]

Data not available; Isomer (1-
Boiling Point ethoxy-2-propanol) boils at [6][7]
130.5 - 134.5°C

Data not available; Isomer (1-
Melting Point ethoxy-2-propanol) melts at [718]
-100°C

Data not available; Isomer (1-
Density ethoxy-2-propanol) is 0.897 [6][8]
g/mL @ 20°C

] Data not available; Isomer (1-
Flash Point ) [819]
ethoxy-2-propanol) is 40-42°C

Data not available; Isomer (1-
Vapor Pressure ethoxy-2-propanol) is 10 [6]119]
mmHg @ 20°C
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Synthesis and Manufacturing

The primary industrial synthesis of propylene glycol ethers, including 2-ethoxy-1-propanol,
involves the reaction of propylene oxide with an alcohol—in this case, ethanol. This reaction
typically yields a mixture of isomers, with the specific ratio depending on the catalyst and
reaction conditions.

Synthesis Pathway

The reaction proceeds via the nucleophilic attack of the ethoxide ion on the epoxide ring of
propylene oxide.

Synthesis of 2-Ethoxy-1-propanol

Propylene Oxide

Base Catalyst
(e.g., NaOEY) >| 2-Ethoxy-1-propanol
(Major Product, Basic Catalyst)

Ethanol

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 2-Ethoxy-1-propanol.

Experimental Protocol: Synthesis from Propylene Oxide
and Ethanol

The following is a representative protocol for the base-catalyzed synthesis of 2-ethoxy-1-
propanol.

Materials:
e Propylene oxide
e Anhydrous ethanol

e Sodium metal (or sodium ethoxide)
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» Reaction flask with reflux condenser, dropping funnel, and magnetic stirrer

e Heating mantle

« Distillation apparatus

Procedure:

o Catalyst Preparation: In a dry reaction flask under an inert atmosphere (e.g., nitrogen),
dissolve a catalytic amount of sodium metal in excess anhydrous ethanol to prepare sodium
ethoxide.

e Reaction Setup: Cool the ethanol/sodium ethoxide solution in an ice bath.

o Addition of Reactant: Add propylene oxide dropwise from the dropping funnel to the stirred
solution. Maintain the temperature below 10°C during the addition to control the exothermic
reaction.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Gently heat the mixture to reflux and maintain for several hours until
the reaction is complete (monitored by GC or TLC).

o Workup: Cool the reaction mixture and neutralize the catalyst with an acid (e.g., hydrochloric
acid).

 Purification: Remove the excess ethanol under reduced pressure. The resulting crude

product can be purified by fractional distillation to separate the desired 2-ethoxy-1-propanol

isomer from other byproducts.

Applications in Research and Drug Development

While not typically an active pharmaceutical ingredient (API), 2-ethoxy-1-propanol serves
important roles in the broader context of chemical and pharmaceutical development.

e Specialty Solvent: It is an effective solvent for a wide variety of resins, including epoxies,
acrylics, polyesters, and polyurethanes.[3] This property is valuable in the development of
drug delivery systems, medical device coatings, and specialty adhesives where
biocompatible polymers are used.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://www.gneechem.com/info/what-is-2-ethoxy-1-propanol-used-for-102896982.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Chemical Intermediate: The compound can be used as a building block or reaction solvent in
the synthesis of more complex molecules for agrochemical or pharmaceutical intermediates.

[4]

» Cleaning and Extraction: In a laboratory setting, it is a useful ingredient in cleaning
formulations for removing greases and stubborn residues.[3] Its properties also make it a
candidate for use as an extractant in certain pharmaceutical processes.

Experimental Workflows

The utility of 2-ethoxy-1-propanol is best represented by its integration into laboratory
workflows.

General Workflow: Solvent for Polymer Film Coating

This diagram illustrates a typical workflow where 2-ethoxy-1-propanol could be used as a
solvent for creating a polymer film, a common task in developing transdermal patches or

coated medical devices.
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Experimental Workflow: Polymer Film Coating
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Caption: A generalized workflow for using 2-Ethoxy-1-propanol as a solvent.

Safety and Toxicology

2-Ethoxy-1-propanol is classified as a flammable liquid.[1][10][11] However, based on
available data, it is not classified as acutely toxic, a skin or eye irritant, or a carcinogen.[10][11]
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Standard laboratory precautions for handling flammable organic liquids should be observed.

Table 2: Summary of Toxicological and Safety Information

Hazard oo GHS Hazard
. Description Source
Classification Statement

_ Flammable liquid and
Physical Hazard H226 [1][10]
vapor

o Shall not be classified -
Acute Toxicity ) Not Classified [10][11]
as acutely toxic

) Shall not be classified
Skin

) o as corrosivel/irritant to Not Classified [10][11]
Corrosion/Irritation

skin

Shall not be classified
Eye Damage/Irritation  as seriously damaging  Not Classified [10][11]

or an eye irritant

_ . Shall not be classified -
Carcinogenicity ] Not Classified [10][11]
as a carcinogen

Shall not be classified
Reproductive Toxicity for reproductive Not Classified [10][11]

toxicity

Handling Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.[6]

Use in a well-ventilated area or outdoors.[6]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Store in a tightly closed container in a cool, well-ventilated place.[6]

Conclusion
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2-Ethoxy-1-propanol is a functional solvent and chemical intermediate with established
industrial uses and potential applications in pharmaceutical research and development. Its
favorable solvency for a range of polymers and other substances, combined with a relatively
low toxicity profile, makes it a useful tool in formulation science and chemical synthesis.
Researchers and drug development professionals should handle this compound with an
awareness of its flammability, adhering to standard safety protocols for organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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